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Compound of Interest

Compound Name:
3'-N-Demethyl-3'-N-

formylazithromycin

CAS No.: 612069-28-0

Cat. No.: B601237

Get Quote

Azithromycin, a 15-membered azalide antibiotic, represents a cornerstone in the treatment of a

wide spectrum of bacterial infections.[1][2] Its unique pharmacokinetic profile, characterized by

high tissue concentrations and a long half-life, distinguishes it from its predecessor,

erythromycin.[3] The chemical scaffold of azithromycin, however, is not static; it is a platform for

the generation of numerous derivatives and related compounds, either as products of

metabolism, degradation, or deliberate synthesis.[1][4]

Among these is 3'-N-Demethyl-3'-N-formylazithromycin, a compound of significant interest in

pharmaceutical sciences. Primarily known as a process-related impurity and degradation

product in the manufacturing of azithromycin (designated as Azithromycin Impurity M or F in

major pharmacopoeias), its controlled synthesis is paramount for its use as a reference

standard in analytical chemistry.[5][6][7] Accurate quantification of this impurity is crucial for

ensuring the quality, safety, and consistency of azithromycin drug products.[5] This guide

provides a detailed technical overview of the synthetic pathway to 3'-N-Demethyl-3'-N-
formylazithromycin, grounded in established chemical principles and methodologies, for

researchers and drug development professionals.
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Synthetic Strategy: A Two-Stage Transformation
The synthesis of 3'-N-Demethyl-3'-N-formylazithromycin from azithromycin is conceptually a

two-stage process. The first stage involves the selective demethylation of the tertiary amine at

the 3'-position of the desosamine sugar. The second stage is the subsequent formylation of the

resulting secondary amine.

Azithromycin 3'-N-Demethylazithromycin

 Step 1: N-Demethylation 
 (e.g., I₂, K₂CO₃) 3'-N-Demethyl-3'-N-

formylazithromycin

 Step 2: N-Formylation 
 (e.g., Ethyl Formate) 

Click to download full resolution via product page

Caption: High-level overview of the two-step synthesis pathway.

This structured approach allows for greater control over the reaction and facilitates the

purification of the intermediate and final products. While the target compound can form under

various conditions, a directed synthesis is necessary to obtain the material in sufficient purity

and quantity for use as a reference standard.

Part 1: Selective N-Demethylation of Azithromycin
The initial and most critical step is the removal of one methyl group from the 3'-N,N-

dimethylamino moiety of the desosamine sugar. This transformation must be selective to avoid

undesired reactions at other sites on the complex macrolide structure.

Causality in Reagent Selection
Several methods can achieve N-demethylation, but for macrolides, a common and effective

approach involves the use of iodine in the presence of a mild base.[8]

Iodine (I₂): Iodine serves as an oxidizing agent. The reaction likely proceeds through the

formation of an N-iodoammonium intermediate, which is unstable and subsequently

eliminates a methyl group.

Base (e.g., Potassium Carbonate, Sodium Acetate): A base is required to neutralize the

hydrogen iodide (HI) formed during the reaction, driving the equilibrium towards the products
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and preventing potential acid-catalyzed degradation of the macrolide ring.[8]

Solvent System (Methanol/Water): A protic solvent system like methanol/water is often used

to ensure the solubility of both the macrolide substrate and the inorganic reagents.[8]

The choice of this reagent system is underpinned by its demonstrated efficacy in generating the

N-demethylated impurity under controlled conditions, making it a reliable method for targeted

synthesis.[8]

Experimental Protocol: N-Demethylation
The following protocol is a representative procedure for the synthesis of 3'-N-

demethylazithromycin.

Dissolution: Dissolve Azithromycin (1.0 eq) in a 4:1 mixture of methanol and water.

Reagent Addition: Add potassium carbonate (K₂CO₃, ~2.0 eq) to the solution, followed by the

portion-wise addition of iodine (I₂, ~1.5 eq).

Reaction: Heat the mixture to reflux and monitor the reaction progress using High-

Performance Liquid Chromatography (HPLC) until the consumption of the starting material is

maximized.

Quenching: Upon completion, cool the reaction mixture and quench the excess iodine by

adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the characteristic

brown color disappears.

Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue

multiple times with an appropriate organic solvent, such as dichloromethane or ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate in vacuo. The crude product, 3'-N-demethylazithromycin, can

then be purified by column chromatography on silica gel.

Part 2: N-Formylation of the Demethylated
Intermediate
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With the secondary amine intermediate in hand, the final step is the introduction of a formyl

group (-CHO). This is a standard nucleophilic acyl substitution reaction.

Rationale for Formylating Agent
A variety of reagents can be used for the N-formylation of amines, including formic acid, acetic-

formic anhydride, and various formate esters.[5][9][10] A particularly efficient and

straightforward method utilizes ethyl formate as the formyl source in the presence of a base.

[11]

Ethyl Formate (HCOOCH₂CH₃): This reagent is an inexpensive, readily available, and

relatively mild formylating agent. It reacts with the nucleophilic secondary amine of 3'-N-

demethylazithromycin.

Alkaline Catalyst: A base is used to deprotonate the secondary amine, increasing its

nucleophilicity and facilitating the attack on the electrophilic carbonyl carbon of ethyl formate.

[11]

Solvent: An organic solvent that can facilitate heating and is inert to the reaction conditions,

such as toluene or acetonitrile, is suitable.[11]

This method is advantageous due to its high yield, operational simplicity, and the generation of

ethanol as the only major byproduct, which is easily removed.[11]

Experimental Protocol: N-Formylation
The following protocol outlines the synthesis of the final product from the demethylated

intermediate.

Setup: In a round-bottom flask, dissolve 3'-N-demethylazithromycin (1.0 eq) in an

appropriate organic solvent (e.g., toluene).

Reagent Addition: Add the alkaline catalyst (e.g., sodium methoxide, ~0.1 eq) followed by an

excess of ethyl formate (~5-10 eq).

Reaction: Heat the mixture to reflux. Monitor the reaction progress by HPLC or Thin Layer

Chromatography (TLC).[11]
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Work-up: Once the reaction is complete, cool the mixture to room temperature. Add purified

water and stir vigorously. The product often precipitates as a white solid.[11]

Isolation & Purification: Collect the solid by filtration, wash with water and a non-polar

organic solvent (e.g., hexane) to remove impurities, and dry under vacuum. Further

purification can be achieved by recrystallization or column chromatography if necessary.
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Caption: Detailed workflow for the synthesis and isolation process.
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Purification and Characterization
Validation of the synthesis requires rigorous purification and analytical characterization to

confirm the structure and purity of the final compound.

High-Performance Liquid Chromatography (HPLC): HPLC is the primary tool for assessing

the purity of the final product and for monitoring the progress of both reaction steps.[3] The

use of a validated method is essential for quantitative analysis.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

synthesized compound. For 3'-N-Demethyl-3'-N-formylazithromycin (C₃₈H₇₀N₂O₁₃), the

expected [M+H]⁺ ion would be observed at approximately m/z 763.97.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

indispensable for structural elucidation. A key diagnostic signal in the ¹H NMR spectrum is

the resonance of the formyl proton, which typically appears as a singlet in the downfield

region (around δ 7.9-8.1 ppm).[5]

Summary of Key Data
Parameter

3'-N-Demethyl-3'-N-
formylazithromycin

Reference

Molecular Formula C₃₈H₇₀N₂O₁₃ [12][13]

Molecular Weight 762.97 g/mol [7][12]

Appearance White to Off-White Solid [14]

¹H NMR (Formyl Proton) ~δ 7.9 - 8.1 ppm (singlet) [5]

Mass Spec ([M+H]⁺) ~m/z 763.0 [5]

CAS Number 612069-28-0 [7][13]

Conclusion
The synthesis of 3'-N-Demethyl-3'-N-formylazithromycin is a well-defined process that

hinges on two key transformations: selective N-demethylation followed by N-formylation. By

carefully selecting reagents and controlling reaction conditions, this important azithromycin-
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related compound can be prepared with high purity. The availability of this molecule as a

certified reference material is indispensable for pharmaceutical quality control, enabling the

accurate detection and quantification of impurities in bulk drug substance and finished

products, thereby ensuring the safety and efficacy of azithromycin therapies worldwide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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